7-(4-benzylpiperidine-1-carbonyl)-3-[(4-chlorophenyl)methyl]-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
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Overview
Description
The compound is a derivative of tetrahydroquinazolinone, which is a type of heterocyclic compound. It has a benzylpiperidine carbonyl group, a chlorophenylmethyl group, and a sulfanylidene group attached to the tetrahydroquinazolinone core. These functional groups could potentially influence the compound’s reactivity and properties .
Molecular Structure Analysis
The molecular structure would be largely determined by the tetrahydroquinazolinone core and the attached functional groups. The presence of the nitrogen in the ring, the carbonyl group, and the sulfanylidene group could potentially create sites of polarity in the molecule .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the functional groups present. For example, the carbonyl group could undergo nucleophilic addition reactions, and the chlorophenylmethyl group could potentially undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups could influence its solubility in different solvents .Scientific Research Applications
- Results : OPERA identified five candidate tau events, providing a 5σ confidence in the observation of muon-to-tau neutrino oscillations. This discovery contributed to our understanding of neutrino mass hierarchy .
- Legacy : OPERA’s nuclear emulsion technology has applications beyond neutrino physics, including the upcoming SND@LHC experiment at CERN, which will also observe tau neutrinos .
- Significance : Strontium isotopes provide insights into ancient human mobility and interactions with their environment .
Neutrino Oscillations and OPERA Experiment
Strontium Isotopes in Archaeology
Scientific Research and Development (SR&D)
Future Directions
properties
IUPAC Name |
7-(4-benzylpiperidine-1-carbonyl)-3-[(4-chlorophenyl)methyl]-2-sulfanylidene-1H-quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H26ClN3O2S/c29-23-9-6-21(7-10-23)18-32-27(34)24-11-8-22(17-25(24)30-28(32)35)26(33)31-14-12-20(13-15-31)16-19-4-2-1-3-5-19/h1-11,17,20H,12-16,18H2,(H,30,35) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZKYIAQJVOZBPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)C3=CC4=C(C=C3)C(=O)N(C(=S)N4)CC5=CC=C(C=C5)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H26ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-(4-benzylpiperidine-1-carbonyl)-3-(4-chlorobenzyl)-2-thioxo-2,3-dihydroquinazolin-4(1H)-one |
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